Cas no 651034-29-6 (3-bromo-5-methylthiophene-2-carbonitrile)

• Product Name: 3-bromo-5-methylthiophene-2-carbonitrile
• CAS No: 651034-29-6
• MF: C₆H₄BrNS
• MW: 202.071659088135
• MDL: MFCD22058398
• CID: 407414
• PubChem ID: 69107988
• Update Time: 2025-04-19

3-bromo-5-methylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 3-bromo-5-methyl-
• 3-bromo-5-methyl-2-thiophenecarbonitrile
• 3-bromo-5-methylthiophene-2-carbonitrile
• DTXSID60739804
• BBB03429
• 651034-29-6
• WONRKQFJBPVWRL-UHFFFAOYSA-N
• EN300-263187
• CS-0377858
• SCHEMBL4595703

• MDL： MFCD22058398
• Inchi： 1S/C6H4BrNS/c1-4-2-5(7)6(3-8)9-4/h2H,1H3
• InChI Key： WONRKQFJBPVWRL-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)SC(C)=C1

Computed Properties

• Exact Mass: 200.92482
• Monoisotopic Mass: 200.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79

3-bromo-5-methylthiophene-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes